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Compound of Interest

Compound Name: 2-(3-Bromopyridin-2-yl)acetonitrile

Cat. No.: B169921

Technical Guide: 2-(3-Bromopyridin-2-
yl)acetonitrile

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a comprehensive Safety Data Sheet (SDS) from the manufacturer. Always
consult the official SDS before handling this chemical.

Introduction

2-(3-Bromopyridin-2-yl)acetonitrile is a substituted pyridine derivative that holds potential as
a building block in the synthesis of novel pharmaceutical compounds. Its structure,
incorporating a bromopyridine moiety and a nitrile group, offers multiple reaction sites for
chemical modification. This guide provides a summary of the available safety data, handling
procedures, and general considerations for the use of this compound in a research and
development setting.

Physicochemical and Hazard Information

While specific quantitative toxicological data for 2-(3-Bromopyridin-2-yl)acetonitrile is largely
unavailable, the presence of the bromopyridine and acetonitrile functionalities suggests that
this compound should be handled with care. The following tables summarize the known
physical properties and hazard classifications.
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Table 1: Physical and Chemical Properties

Property Value Source

CAS Number 122851-60-9 ECHEMI[1]

Molecular Formula C7HsBrN2 BLDpharm

Molecular Weight 197.03 g/mol BLDpharm

Appearance Solid (form may vary) Sigma-Aldrich (for isomer)

Room Temperature, Sealed in
Storage Temperature » BLDpharm
Dry Conditions

Table 2: GHS Hazard Information (Based on available data for isomers and related

compounds)
Hazard Class Category Hazard Statement
Acute Toxicity, Oral No data available -
Acute Toxicity, Dermal No data available -
Acute Toxicity, Inhalation No data available -
Skin Corrosion/Irritation No data available -

Serious Eye Damage/Eye _
o No data available -
[rritation

Respiratory or Skin .
No data available -

Sensitization

Germ Cell Mutagenicity No data available -
Carcinogenicity No data available -
Reproductive Toxicity No data available -

Note: The lack of specific data necessitates treating this compound as potentially hazardous.
The GHS pictograms for related compounds often include the health hazard and irritant
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symbols.

Safety and Handling

Due to the unknown toxicological profile of 2-(3-Bromopyridin-2-yl)acetonitrile, stringent
safety precautions are mandatory.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are essential to prevent eye
contact.

o Hand Protection: Wear chemically resistant gloves (e.qg., nitrile rubber). Inspect gloves prior
to use.

o Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. Ensure
skin is not exposed.

o Respiratory Protection: All handling should be performed in a well-ventilated fume hood. If
the generation of dust or aerosols is likely, a NIOSH-approved respirator with an appropriate
cartridge should be used.

General Handling Procedures

» Avoid all personal contact, including inhalation of dust or fumes.
e Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly after handling.

o Ensure adequate ventilation at all times.

e Use non-sparking tools and avoid sources of ignition.

o Keep the container tightly closed when not in use.

Storage

» Store in a tightly sealed container in a cool, dry, and well-ventilated area.
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» Keep away from incompatible materials such as strong oxidizing agents.

Experimental Protocols: General Handling in a
Research Setting

The following is a generalized protocol for handling 2-(3-Bromopyridin-2-yl)acetonitrile in a
laboratory setting. This is not a synthesis protocol but a guide for its use as a reagent.

Materials and Equipment

e 2-(3-Bromopyridin-2-yl)acetonitrile

o Appropriate solvent(s)

e Glassware (e.g., round-bottom flask, beaker, graduated cylinder)
o Magnetic stirrer and stir bar

e Spatula

e Analytical balance

e Fume hood

o Personal Protective Equipment (as specified in section 3.1)

Waste disposal containers

Procedure

o Preparation: Before starting, ensure the fume hood is functioning correctly and all necessary
PPE is worn.

» Weighing: Carefully weigh the required amount of 2-(3-Bromopyridin-2-yl)acetonitrile on
an analytical balance within the fume hood. Avoid creating dust.

» Dissolution: In a clean, dry flask, add the desired solvent. Slowly add the weighed 2-(3-
Bromopyridin-2-yl)acetonitrile to the solvent while stirring.
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e Reaction: If used in a chemical reaction, perform all subsequent steps within the fume hood.
Monitor the reaction as required.

o Work-up and Purification: Post-reaction, handle all quenching, extraction, and purification
steps with the same level of precaution.

o Decontamination: Thoroughly decontaminate all glassware and equipment that came into
contact with the compound using an appropriate solvent.

o Waste Disposal: Dispose of all waste, including unused material and contaminated items, in
a designated hazardous waste container according to institutional and local regulations.

First Aid Measures

¢ Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[1]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Spill and Disposal

o Spill: In case of a spill, evacuate the area. Wear appropriate PPE and contain the spill. For
solid spills, carefully sweep up the material to avoid generating dust and place it in a sealed
container for disposal. For liquid spills, absorb with an inert material and place in a sealed
container for disposal. Ventilate the area and wash the spill site after material pickup is
complete.

o Disposal: The material can be disposed of by a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing. Do not contaminate water, foodstuffs, feed, or
seed by storage or disposal. Do not discharge to sewer systems.[1]
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Visualization of Laboratory Workflow

The following diagram illustrates a general workflow for the safe handling of 2-(3-
Bromopyridin-2-yl)acetonitrile in a laboratory setting.
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Safe Handling Workflow for 2-(3-Bromopyridin-2-yl)acetonitrile
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Caption: General laboratory workflow for handling 2-(3-Bromopyridin-2-yl)acetonitrile.
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Note on Signaling Pathways: As of the last update, there is no publicly available information on
the biological activity or signaling pathways associated with 2-(3-Bromopyridin-2-
yl)acetonitrile. Researchers should exercise caution and assume the compound could have
unknown biological effects.

Conclusion

2-(3-Bromopyridin-2-yl)acetonitrile is a chemical intermediate with potential applications in
drug discovery and development. Due to the limited availability of toxicological data, it must be
handled with extreme caution. Adherence to strict safety protocols, including the use of
appropriate personal protective equipment and working in a well-ventilated fume hood, is
essential to minimize the risk of exposure. All waste materials should be disposed of in
accordance with local and institutional regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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